Cas no 2645416-40-4 (4-bromo-2-(methyl-d3)quinazoline)

• Product Name: 4-bromo-2-(methyl-d3)quinazoline
• CAS No: 2645416-40-4
• MF: C₉H₇BrN₂
• MW: 226.087765932083
• CID: 6825841
• PubChem ID: 172402885
• Update Time: 2025-02-26

4-bromo-2-(methyl-d3)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2645416-40-4
• 4-bromo-2-(methyl-d3)quinazoline
• CS-23996

• Inchi： 1S/C9H7BrN2/c1-6-11-8-5-3-2-4-7(8)9(10)12-6/h2-5H,1H3/i1D3
• InChI Key： PLCATIPCMQVWJZ-FIBGUPNXSA-N
• SMILES： BrC1=C2C=CC=CC2=NC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 224.99809Da
• Monoisotopic Mass: 224.99809Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų